Cas no 2377275-23-3 ((S,R,S)-AHPC-PEG5-NH2 hydrochloride)

• Product Name: (S,R,S)-AHPC-PEG5-NH2 hydrochloride
• CAS No: 2377275-23-3
• MF: C₃₄H₅₄ClN₅O₉S
• MW: 744.338667392731
• CID: 6840453
• PubChem ID: 145710698
• Update Time: 2025-06-09

(S,R,S)-AHPC-PEG5-NH2 hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2377275-22-2
• (S,R,S)-AHPC-acetamido-O-PEG4-C2-amine HCl
• (2S,4R)-1-((S)-20-amino-2-(tert-butyl)-4-oxo-6,9,12,15,18-pentaoxa-3-azaicosanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide hydrochloride
• 2377275-23-3
• A1-49693
• H29671
• (S,R,S)-AHPC-PEG5-NH2 hydrochloride

• Inchi： 1S/C34H53N5O9S.ClH/c1-24-30(49-23-37-24)26-7-5-25(6-8-26)20-36-32(42)28-19-27(40)21-39(28)33(43)31(34(2,3)4)38-29(41)22-48-18-17-47-16-15-46-14-13-45-12-11-44-10-9-35;/h5-8,23,27-28,31,40H,9-22,35H2,1-4H3,(H,36,42)(H,38,41);1H/t27-,28+,31-;/m1./s1
• InChI Key： FJDKQBVZPSNEBT-LJGPDLSOSA-N
• SMILES： Cl.S1C=NC(C)=C1C1C=CC(=CC=1)CNC([C@@H]1C[C@H](CN1C([C@H](C(C)(C)C)NC(COCCOCCOCCOCCOCCN)=O)=O)O)=O

Computed Properties

• Exact Mass: 743.3330772Da
• Monoisotopic Mass: 743.3330772Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 50
• Rotatable Bond Count: 23
• Complexity: 982
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212Ų

Additional information on (S,R,S)-AHPC-PEG5-NH2 hydrochloride

Comprehensive Overview of (S,R,S)-AHPC-PEG5-NH2 Hydrochloride (CAS No. 2377275-23-3)

The compound (S,R,S)-AHPC-PEG5-NH2 hydrochloride (CAS No. 2377275-23-3) is a highly specialized molecule widely utilized in biomedical research, particularly in the field of targeted protein degradation. This compound belongs to the class of PROTACs (Proteolysis Targeting Chimeras), which have gained significant attention due to their potential in drug discovery and therapeutic applications. The unique structure of (S,R,S)-AHPC-PEG5-NH2 hydrochloride combines a VHL (Von Hippel-Lindau) ligand with a PEG5 linker and an amine-terminated group, making it a versatile tool for bioconjugation and cellular studies.

In recent years, the demand for PROTAC-based compounds has surged, driven by their ability to degrade disease-causing proteins selectively. Researchers are increasingly focusing on small-molecule degraders like (S,R,S)-AHPC-PEG5-NH2 hydrochloride to address challenges in oncology, neurodegenerative diseases, and inflammation. The PEG5 linker in this compound enhances solubility and bioavailability, which are critical factors in drug development. Moreover, the amine group allows for further functionalization, enabling the creation of customized probes for imaging or therapeutic purposes.

The synthesis and characterization of (S,R,S)-AHPC-PEG5-NH2 hydrochloride involve advanced techniques such as HPLC purification and mass spectrometry to ensure high purity and consistency. This compound is particularly valuable in chemical biology studies, where precise control over protein degradation is required. Its application extends to cancer research, where it is used to investigate the role of specific proteins in tumor progression and resistance mechanisms.

One of the most frequently searched topics related to (S,R,S)-AHPC-PEG5-NH2 hydrochloride is its mechanism of action. The compound works by recruiting the VHL E3 ubiquitin ligase to target proteins, leading to their ubiquitination and subsequent degradation by the proteasome. This process, known as targeted protein degradation, offers a novel approach to drug discovery, overcoming limitations of traditional inhibitors. Researchers are also exploring its potential in epigenetic modulation, as it can degrade transcription factors and other regulatory proteins.

Another area of interest is the optimization of linker length and composition in PROTACs. The PEG5 spacer in (S,R,S)-AHPC-PEG5-NH2 hydrochloride provides an ideal balance between flexibility and rigidity, ensuring efficient interaction between the target protein and the E3 ligase. This has led to discussions in scientific forums about the role of linker design in PROTAC efficacy, a topic frequently queried in AI-driven literature searches.

From a commercial perspective, (S,R,S)-AHPC-PEG5-NH2 hydrochloride is available through specialized suppliers catering to the life sciences and pharmaceutical industries. Its pricing and availability are often influenced by the growing demand for high-purity research chemicals. Companies offering this compound typically provide detailed technical data sheets and analytical certificates, ensuring compliance with research standards.

In conclusion, (S,R,S)-AHPC-PEG5-NH2 hydrochloride (CAS No. 2377275-23-3) represents a cutting-edge tool in modern drug discovery and chemical biology. Its unique properties and applications align with current trends in precision medicine and targeted therapies, making it a subject of ongoing research and innovation. As the field of protein degradation evolves, this compound is expected to play a pivotal role in advancing therapeutic strategies and understanding disease mechanisms.